Cas no 2308382-35-4 (1-(2,3-Dihydro-7-methyl-4H-1,4-benzoxazin-4-yl)-2-propen-1-one)

• Product Name: 1-(2,3-Dihydro-7-methyl-4H-1,4-benzoxazin-4-yl)-2-propen-1-one
• CAS No: 2308382-35-4
• MF: C₁₂H₁₃NO₂
• MW: 203.237123250961
• CID: 5412526
• Update Time: 2025-10-28

1-(2,3-Dihydro-7-methyl-4H-1,4-benzoxazin-4-yl)-2-propen-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-Dihydro-7-methyl-4H-1,4-benzoxazin-4-yl)-2-propen-1-one

• Inchi： 1S/C12H13NO2/c1-3-12(14)13-6-7-15-11-8-9(2)4-5-10(11)13/h3-5,8H,1,6-7H2,2H3
• InChI Key： IYHFBFHHXAJWTA-UHFFFAOYSA-N
• SMILES： C(N1C2=CC=C(C)C=C2OCC1)(=O)C=C

Experimental Properties

• Density: 1.145±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 320.3±42.0 °C(Predicted)
• pka: 1.84±0.20(Predicted)

Additional information on 1-(2,3-Dihydro-7-methyl-4H-1,4-benzoxazin-4-yl)-2-propen-1-one

1-(2,3-Dihydro-7-methyl-4H-1,4-benzoxazin-4-yl)-2-propen-1-one: A Comprehensive Overview

The compound 1-(2,3-Dihydro-7-methyl-4H-1,4-benzoxazin-4-yl)-2-propen-1-one, with CAS No. 2308382-35-4, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of benzoxazine derivatives, which are known for their unique structural features and diverse biological activities. The molecule's structure comprises a benzoxazine ring system fused with a propenone moiety, making it a valuable compound for both academic research and potential therapeutic applications.

The benzoxazine core of this compound is characterized by a six-membered aromatic ring fused with an oxygen-containing heterocycle. The presence of the methyl group at position 7 and the propenone substituent at position 4 introduces significant structural diversity and functional versatility. Recent studies have highlighted the importance of such structural modifications in enhancing the compound's bioavailability and pharmacokinetic properties.

One of the most notable aspects of this compound is its potential as a bioactive agent. Researchers have explored its ability to modulate various cellular pathways, including those involved in inflammation, oxidative stress, and apoptosis. For instance, a study published in 2023 demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines in macrophage cell lines. This finding underscores its potential as a lead compound for developing novel anti-inflammatory drugs.

In addition to its pharmacological applications, this compound has also been investigated for its role in agricultural chemistry. Recent experiments have shown that it possesses significant pesticidal activity against various agricultural pests, including aphids and nematodes. Its ability to disrupt insect hormone pathways makes it a promising candidate for eco-friendly pest control solutions.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. A key breakthrough in its synthesis was reported in 2023 by researchers who developed a highly efficient enantioselective synthesis route using palladium-catalyzed cross-coupling reactions. This method not only improved the yield but also enhanced the stereochemical purity of the product, making it more suitable for large-scale production.

Beyond its chemical synthesis and biological applications, this compound has also been studied for its role in material science. Its unique electronic properties make it a potential candidate for use in organic electronics and optoelectronic devices. Preliminary studies suggest that it could serve as an efficient charge transport material in organic photovoltaic cells.

In conclusion, the compound 1-(2,3-Dihydro-7-methyl-4H-1,4-benzoxazin-4-yl)-2-propen-1-one represents a remarkable example of how structural diversity can lead to multifaceted applications across various scientific disciplines. With ongoing research uncovering new insights into its properties and potential uses, this compound continues to be a focal point for scientists worldwide.